BENGHE Methodological & Application

Check Availability & Pricing

Determining Groundwater Residence Time with
Radon-222: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Radon-222

Cat. No.: B088996

For Researchers, Scientists, and Drug Development Professionals

Introduction

The determination of groundwater residence time, the duration water has remained in an
aquifer, is crucial for a multitude of applications, including water resource management,
contaminant transport modeling, and understanding hydrogeological processes. Radon-222
(®*Rn), a naturally occurring radioactive noble gas, serves as a powerful and cost-effective
tracer for dating young groundwater, typically with residence times of up to 20 days.[1][2] Its
utility stems from its constant production from the decay of Radium-226 (22°Ra) in aquifer
materials and its relatively short half-life of 3.8 days.[1][3][4] This document provides detailed
application notes and experimental protocols for the use of 222Rn in determining groundwater
residence time.

Principle of the Method

The 222Rn dating method is based on the principle of radioactive ingrowth. Surface water, which
IS in contact with the atmosphere, has a very low 222Rn concentration.[3] As this water infiltrates
the subsurface and becomes groundwater, it is no longer in contact with the air and begins to
accumulate 222Rn produced from the decay of 22°Ra present in the surrounding rock and soil.[1]
[4] The concentration of 222Rn in the groundwater increases over time until it reaches a state of
secular equilibrium with 22°Ra, where the rate of 22Rn production equals its rate of radioactive
decay.[1] This process typically takes about 25 days.[1] By measuring the 222Rn concentration
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in a groundwater sample, and knowing the equilibrium concentration, the time since the water
infiltrated the ground (residence time) can be calculated.

Key Assumptions and Limitations

The application of the 222Rn method for groundwater residence time determination relies on
several key assumptions:

» Homogeneous Distribution of 22°Ra: The method assumes a relatively uniform distribution of
Radium-226 in the aquifer material along the groundwater flow path.[2] Geological
heterogeneity can lead to variations in radon emanation.[2]

» No Mixing with Older Groundwater: The model is most accurate when the sampled water
represents a single parcel of recently infiltrated water without significant mixing with older
groundwater that has already reached secular equilibrium.[2]

e Plug Flow Conditions: The simplest models assume that water moves through the aquifer in
a "plug flow" manner, without significant dispersion.

e Constant Infiltration Source: The method is best suited for situations with a constant source
of infiltrating surface water, such as from a river or lake.[2]

Quantitative Data Summary

The following table summarizes key quantitative data relevant to the Radon-222 dating
method.
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Parameter Value Unit Reference
Half-life of Radon-222  3.825 days [3114]
Radon-222 Decay

0.181 day! Calculated
Constant (M)
Typical 22Rn in

<0.1 Bg/L [3]
Surface Water
Typical 22Rn in

Tens to hundreds Bqg/L [3]
Groundwater
Time to reach 99%

~25 days [1]

Secular Equilibrium

Experimental Protocols

Sample Collection

Proper sample collection is critical to prevent the loss of dissolved 2?2Rn gas.

Materials:

e Glass or PET sample bottles (500 mL or 1 L), gas-tight.[5]

e Submersible pump or bailer.

e Tubing (e.g., silicone, Tygon).

e Disposable syringes (20 mL).[6]

 Field filtration unit (optional).

o Portable water quality meter (for temperature, pH, conductivity).

Protocol:

o Well Purging: Before sampling, purge the well to ensure that the water collected is

representative of the aquifer and not stagnant water from the well casing. The volume of
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water to be purged should be at least three times the volume of the well casing.

e Minimize Aeration: Collect the sample with minimal turbulence and exposure to the
atmosphere to prevent radon degassing.[3]

o Bottom-Up Filling: Place the end of the tubing at the bottom of the sample bottle and allow
the water to fill from the bottom up, displacing the air with minimal agitation.

o Overflow: Allow the bottle to overflow for at least one bottle volume to ensure all air is
expelled.

o Capping: Securely cap the bottle while it is still overflowing to eliminate any headspace.

o Storage and Transport: Store the samples on ice and transport them to the laboratory as
soon as possible. Analysis should ideally be performed within a few days of collection due to
the short half-life of 22Rn.[3]

Radon-222 Measurement by Liquid Scintillation
Counting

Liquid Scintillation Counting (LSC) is a common and accurate method for measuring #2Rn in
water.[5][7]

Materials:

Liquid Scintillation Counter (LSC).

20 mL glass vials with PTFE-lined caps.[6]

Water-immiscible scintillation cocktail (e.g., toluene-based).[6]

Pipettes or syringes.

226Ra standard solution for calibration.[5]
Protocol:

e Sample Preparation:
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o In a fume hood, pipette 10 mL of the water sample into a 20 mL LSC vial.

o Carefully add 10 mL of the water-immiscible scintillation cocktail. The 222Rn will
preferentially partition into the organic scintillant phase.[6]

o Tightly cap the vial and shake vigorously for approximately 1-2 minutes to facilitate the
extraction of radon into the scintillant.

o Equilibration: Allow the vial to stand for at least 3 hours to allow for the ingrowth of 222Rn's
short-lived decay products, which also contribute to the scintillation signal and bring the
system to radioactive equilibrium.[5][8]

e Counting:
o Place the vial in the LSC.

o Count the alpha and beta emissions for a predetermined time (e.g., 600 to 1800 seconds).
[5] The counting window should be set to encompass the energy peaks of 22Rn and its

progeny.

 Calibration: Prepare a calibration standard by adding a known activity of a 2°Ra standard
solution to a vial with the scintillation cocktail. Allow this standard to reach secular equilibrium
(at least 30 days) before counting to establish the counting efficiency.[5]

e Background Measurement: Prepare a background sample using deionized water with no
222Rn and the scintillation cocktail to determine the background count rate.

Data Analysis and Residence Time Calculation

The residence time (t) of the groundwater can be calculated using the following ingrowth
equation:

A=A _eq(1-e”-At))
Where:

o Ais the measured 222Rn activity concentration in the groundwater sample (Bg/L).
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e A _eqis the 222Rn activity concentration at secular equilibrium (Bg/L). This is determined by
sampling groundwater at a location sufficiently far downstream where residence times are
expected to be long (e.g., > 20 days), or by laboratory experiments on aquifer sediments.[2]

e Ais the decay constant of 22Rn (0.181 day?).

e tis the groundwater residence time in days.
Rearranging the equation to solve for residence time:
t=- (/N *In(1-(A/A_eq))

Visualizations

The following diagrams illustrate the key processes and workflows involved in determining
groundwater residence time using Radon-222.
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Caption: Radioactive decay of Radium-226 and ingrowth of Radon-222 in groundwater.
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Caption: Experimental workflow for groundwater residence time determination using Radon-
222,

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. eawag.ch [eawag.ch]
¢ 2. meetings.copernicus.org [meetings.copernicus.org]
¢ 3. people.csiro.au [people.csiro.au]

e 4. The use of Radon (Rn222) isotopes to detect groundwater discharge in streams draining
Table Mountain Group (TMG) aquifers [scielo.org.za]

e 5. bundesumweltministerium.de [bundesumweltministerium.de]
e 6. bundesumweltministerium.de [bundesumweltministerium.de]
e 7. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]

o 8. inis.iaea.org [inis.iaea.org]

 To cite this document: BenchChem. [Determining Groundwater Residence Time with Radon-
222: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088996#determining-groundwater-residence-time-
with-radon-222]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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